Cas no 1052184-40-3 (1-((1R,2R)-2-Aminocyclohexyl)-3-((1R)-quinolin-4-yl(5-vinylquinuclidin-2-yl)methyl)thiourea)

• Product Name: 1-((1R,2R)-2-Aminocyclohexyl)-3-((1R)-quinolin-4-yl(5-vinylquinuclidin-2-yl)methyl)thiourea
• CAS No: 1052184-40-3
• MF: C₂₆H₃₅N₅S
• MW: 449.654604196548
• CID: 1086000
• PubChem ID: 73554012
• Update Time: 2025-06-08

1-((1R,2R)-2-Aminocyclohexyl)-3-((1R)-quinolin-4-yl(5-vinylquinuclidin-2-yl)methyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-((1R,2R)-2-Aminocyclohexyl)-3-((1R)-quinolin-4-yl(5-vinylquinuclidin-2-yl)methyl)thiourea
• 1-[(1R,2R)-2-aminocyclohexyl]-3-[(R)-(5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl)-quinolin-4-ylmethyl]thiourea
• 1052184-40-3
• N-[(1R,2R)-2-Aminocyclohexyl]-N'-(9R)-cinchonan-9-ylthiourea

• Inchi： 1S/C26H35N5S/c1-2-17-16-31-14-12-18(17)15-24(31)25(20-11-13-28-22-9-5-3-7-19(20)22)30-26(32)29-23-10-6-4-8-21(23)27/h2-3,5,7,9,11,13,17-18,21,23-25H,1,4,6,8,10,12,14-16,27H2,(H2,29,30,32)/t17?,18?,21-,23-,24?,25-/m1/s1
• InChI Key： LHDSISASGSUGCB-OXXXBDDOSA-N
• SMILES： S=C(N[C@@H]1CCCC[C@H]1N)N[C@H](C1C=CN=C2C=CC=CC=12)C1CC2CCN1CC2C=C

Computed Properties

• Exact Mass: 449.26131731g/mol
• Monoisotopic Mass: 449.26131731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 98.3Ų

Additional information on 1-((1R,2R)-2-Aminocyclohexyl)-3-((1R)-quinolin-4-yl(5-vinylquinuclidin-2-yl)methyl)thiourea

1-((1R,2R)-2-Aminocyclohexyl)-3-((1R)-quinolin-4-yl(5-vinylquinuclidin-2-yl)methyl)thiourea

The compound 1-((1R,2R)-2-Aminocyclohexyl)-3-((1R)-quinolin-4-yl(5-vinylquinuclidin-2-yl)methyl)thiourea (CAS No. 1052184-40-3) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This molecule combines several functional groups, including a thiourea moiety, a cyclohexylamine group, and a quinoline derivative, making it a versatile compound for research and development.

Recent studies have highlighted the importance of thiourea-based compounds in the field of medicinal chemistry. The thiourea group in this molecule is known to exhibit bioisosteric properties, which can be advantageous in drug design. Additionally, the presence of quinoline and quinuclidine moieties contributes to the molecule's structural diversity and potential biological activity. These groups are often associated with anti-inflammatory, antioxidant, and even anticancer properties, making this compound a promising candidate for further investigation.

The stereochemistry of the compound is another critical aspect to consider. The (1R,2R)-configuration of the cyclohexylamine group suggests that this compound may exhibit enantioselective behavior in certain reactions or biological interactions. Stereochemistry plays a pivotal role in pharmacodynamics, as it can influence the molecule's ability to bind to specific receptors or enzymes. This makes the compound particularly interesting for researchers exploring asymmetric synthesis or enantioselective catalysis.

From a synthetic standpoint, the construction of such a complex molecule requires advanced techniques in organic chemistry. The synthesis likely involves multi-step processes, including coupling reactions, stereochemical control, and possibly enzymatic catalysis. The incorporation of vinyl groups into the quinuclidine ring adds another layer of complexity and functionality to the molecule. Vinyl groups are known to participate in various types of polymerization reactions and can also serve as precursors for more elaborate structures through processes like hydroxylation or oxidation.

In terms of applications, this compound could find utility in several areas. Its thiourea moiety makes it a potential candidate for use in peptide synthesis or as a building block for larger biomolecules. Additionally, the presence of quinoline and quinuclidine groups suggests that it might be explored for its potential as an antimicrobial agent or as part of a drug delivery system. Recent advancements in nanotechnology have also seen thiourea derivatives being used as stabilizing agents for nanoparticles, which could be another avenue for this compound.

Moreover, the compound's structural features make it an ideal candidate for studying molecular recognition and supramolecular chemistry. The combination of different functional groups allows for potential hydrogen bonding, π–π interactions, and other non-covalent interactions that are crucial in supramolecular assembly. Such studies could lead to innovative materials with applications in sensors, catalysts, or even artificial molecular machines.

It is also worth noting that the synthesis and characterization of such complex molecules contribute significantly to our understanding of organic chemistry principles. Each step in the synthesis process provides insights into reaction mechanisms, stereochemical outcomes, and molecular stability. These insights are invaluable for advancing chemical science and developing new synthetic methodologies.

In conclusion, 1-((1R,2R)-2-Aminocyclohexyl)-3-((1R)-quinolin-4-yl(5-vinylquinuclidin-2-yl)methyl)thiourea (CAS No. 1052184-40-3) is a multifaceted compound with diverse potential applications across various scientific domains. Its unique structure combines several functional groups that offer opportunities for both fundamental research and practical applications. As ongoing research continues to uncover new properties and uses for such compounds, this molecule stands out as a prime example of how complex organic chemistry can drive innovation in science and technology.